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Compound of Interest

Compound Name: NBD-LLLLpY

Cat. No.: B12407479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Human induced pluripotent stem cells (hiPSCs) hold immense promise for regenerative

medicine and drug discovery. However, a significant safety concern for their therapeutic

application is the risk of teratoma formation from residual undifferentiated hiPSCs in a

population of differentiated cells. The NBD-LLLLpY peptide is a novel tool designed for the

selective elimination of these undifferentiated hiPSCs from mixed cell populations. This peptide

acts as a conditional cytotoxic agent, leveraging the high phosphatase activity characteristic of

pluripotent stem cells for its activation.[1]

NBD-LLLLpY (NBD-Leu-Leu-Leu-Leu-pTyr) is a cell-permeable peptide that is initially in a non-

toxic, phosphorylated state. In the presence of high levels of alkaline phosphatase, which is

overexpressed on the surface of hiPSCs, the peptide is dephosphorylated.[2] This enzymatic

conversion triggers a conformational change, leading to the aggregation of the hydrophobic

peptide and inducing rapid cell death specifically in the hiPSCs.[2] This targeted approach

allows for the purification of differentiated cell cultures, enhancing the safety profile of hiPSC-

derived cell products.

Product Information and Quantitative Data
The NBD-LLLLpY peptide is a chemically synthesized molecule with specific properties that

are crucial for its function. The following table summarizes the key quantitative data for this
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product.

Property Value Reference

Full Name NBD-Leu-Leu-Leu-Leu-pTyr Creative Biolabs

Molecular Weight 947.97 g/mol [1]

Chemical Formula C₄₂H₆₂N₉O₁₄P [1]

Purity > 95%

Form Solid

Storage
Store at -20°C, protect from

light
General Peptide Handling

Mechanism of Action
The selective cytotoxicity of NBD-LLLLpY is based on the differential enzymatic activity

between pluripotent and differentiated cells. The following diagram illustrates the proposed

signaling pathway and mechanism of action.
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Mechanism of NBD-LLLLpY Action
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Caption: Mechanism of NBD-LLLLpY-induced cytotoxicity in hiPSCs.

Experimental Protocols
The following protocols provide a general framework for using NBD-LLLLpY to eliminate

residual hiPSCs from a mixed culture of differentiated cells. Optimization may be required

depending on the cell type and culture conditions.
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I. Preparation of NBD-LLLLpY Stock Solution
Reconstitution: Dissolve the solid NBD-LLLLpY peptide in sterile, tissue-culture grade

Dimethyl Sulfoxide (DMSO) to create a 10 mM stock solution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C, protected from light.

II. Protocol for Selective Elimination of hiPSCs
This protocol is designed for a standard 6-well plate format. Adjust volumes accordingly for

other culture vessels.
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Workflow for hiPSC Elimination

Start with mixed culture
(hiPSCs and differentiated cells)

Prepare NBD-LLLLpY working solution
(e.g., 1-10 µM in culture medium)

Replace medium with working solution
and incubate for 1-4 hours at 37°C

Aspirate working solution and wash
cells 2-3 times with PBS or medium

Add fresh culture medium to cells

Assess cell viability and hiPSC elimination
(e.g., live/dead staining, flow cytometry)

Purified culture of
differentiated cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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